Cas no 486997-72-2 (3-chloro-5-(2-fluorobenzylsulfinyl)-1,2,4-thiadiazole)

3-Chloro-5-(2-fluorobenzylsulfinyl)-1,2,4-thiadiazole is a heterocyclic sulfinyl compound featuring a 1,2,4-thiadiazole core substituted with a chloro group at the 3-position and a 2-fluorobenzylsulfinyl moiety at the 5-position. This structure imparts unique reactivity and potential utility in medicinal chemistry and agrochemical applications. The presence of the sulfinyl group enhances electrophilicity, making it a versatile intermediate for further functionalization. The fluorine substituent on the benzyl ring may influence metabolic stability and binding affinity in bioactive molecules. Its well-defined synthesis route allows for high purity and reproducibility, supporting its use in research and development. This compound is particularly valuable for exploring structure-activity relationships in sulfur-containing heterocycles.
3-chloro-5-(2-fluorobenzylsulfinyl)-1,2,4-thiadiazole structure
486997-72-2 structure
Product Name:3-chloro-5-(2-fluorobenzylsulfinyl)-1,2,4-thiadiazole
CAS No:486997-72-2
MF:C9H6ClFN2OS2
MW:276.738141536713
CID:932047
PubChem ID:2761344
Update Time:2025-10-29

3-chloro-5-(2-fluorobenzylsulfinyl)-1,2,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

    • 3-chloro-5-(2-fluorobenzylsulfinyl)-1,2,4-thiadiazole
    • 3-CHLORO-5-(2-FLUOROBENZYLSULFINYL)-1,2,4-
    • 3-chloro-5-[(2-fluorophenyl)methylsulfinyl]-1,2,4-thiadiazole
    • AC1MC4QM
    • AG-F-64591
    • AGN-PC-00HZ3Q
    • CTK4J0938
    • A923651
    • 3-Chloro-5-((2-fluorobenzyl)sulfinyl)-1,2,4-thiadiazole
    • DTXSID30375718
    • 3-Chloro-5-[(2-Fluorobenzyl)Sulfinyl]-1,2,4-Thiadiazole
    • MFCD03068916
    • 486997-72-2
    • MDL： MFCD03068916
    • Inchi： 1S/C9H6ClFN2OS2/c10-8-12-9(15-13-8)16(14)5-6-3-1-2-4-7(6)11/h1-4H,5H2
    • InChI Key： HTIXJYLBQLEPDN-UHFFFAOYSA-N
    • SMILES： ClC1=NSC(=N1)S(CC1C=CC=CC=1F)=O

Computed Properties

  • Exact Mass: 275.95900
  • Monoisotopic Mass: 275.9594110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 90.3Ų

Experimental Properties

  • PSA: 90.30000
  • LogP: 3.50410

3-chloro-5-(2-fluorobenzylsulfinyl)-1,2,4-thiadiazole Security Information

  • Storage Condition：(BD85891)

3-chloro-5-(2-fluorobenzylsulfinyl)-1,2,4-thiadiazole Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-chloro-5-(2-fluorobenzylsulfinyl)-1,2,4-thiadiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM520912-1g
3-Chloro-5-((2-fluorobenzyl)sulfinyl)-1,2,4-thiadiazole
 486997-72-2 97%
1g
 $*** 2023-05-30

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